Cas no 134378-94-2 (5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester
• CAS No: 134378-94-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 2771015
• PubChem ID: 776547
• Update Time: 2025-07-22

5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl) -5-methoxycarbonylisoxazole
• methyl 3-(4-methylphenyl)-5-isoxazolecarboxylate
• 3-(4-methylphenyl)-5-methoxycarbonylisoxazole
• 134378-94-2
• 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester
• Z793500558
• G72931
• HMS1692B12
• Methyl 3-(p-tolyl)isoxazole-5-carboxylate
• SCHEMBL8880347
• DTXSID80354578
• DQKLNXNTMSKHBC-UHFFFAOYSA-N
• AKOS000672278
• STL356209

• Inchi： 1S/C12H11NO3/c1-8-3-5-9(6-4-8)10-7-11(16-13-10)12(14)15-2/h3-7H,1-2H3
• InChI Key： DQKLNXNTMSKHBC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester

5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester (CAS No. 134378-94-2): A Comprehensive Overview

5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester, identified by its CAS number 134378-94-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the isoxazole family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an isoxazole ring fused with a phenyl group and a methyl ester substituent, contribute to its unique chemical properties and biological relevance.

The isoxazole core is a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. This structural motif is known for its stability and ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry. In particular, the 3-(4-methylphenyl) substituent enhances the compound's lipophilicity and binding affinity, which are critical factors in drug design. The methyl ester group at the carboxylic acid position further modulates the pharmacokinetic properties of the molecule, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent advancements in chemical biology have highlighted the importance of isoxazole derivatives in therapeutic applications. Studies have demonstrated that compounds featuring the isoxazole ring exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases. Additionally, the phenyl substituent in 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester contributes to its ability to interact with specific protein targets, which has been leveraged in the development of novel anti-inflammatory agents.

The methyl ester functionality of this compound plays a crucial role in its pharmacological activity. Ester groups are frequently incorporated into drug molecules due to their ability to enhance solubility and bioavailability. In the context of 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester, the ester linkage may participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and efficacy. Furthermore, metabolic studies have shown that esters can be hydrolyzed into carboxylic acids under physiological conditions, potentially leading to active metabolites that contribute to the overall therapeutic effect.

In vitro studies have revealed that 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester exhibits notable activity against certain cancer cell lines. The compound has been shown to induce apoptosis and inhibit proliferation in various tumor models, suggesting its potential as an anticancer agent. The precise mechanism of action involves interactions with key signaling pathways involved in cell cycle regulation and apoptosis. For instance, research indicates that this compound may interfere with the activity of kinases such as cyclin-dependent kinases (CDKs), which are essential for cell division and survival.

The structural diversity of isoxazole derivatives allows for extensive modifications that can fine-tune their biological activities. By varying substituents such as halogens or other aromatic groups attached to the isoxazole ring, chemists can explore new pharmacophores that enhance target specificity and reduce side effects. The synthesis of derivatives like 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester exemplifies how structural modifications can lead to compounds with improved pharmacological profiles.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their versatility and effectiveness in drug discovery. Isoxazole derivatives are particularly attractive because they can be designed to interact with a wide range of biological targets. For example, modifications at different positions on the isoxazole ring can alter its binding properties to enzymes or receptors involved in pain perception, neurodegeneration, or infectious diseases. This flexibility makes compounds like 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester valuable tools for developing novel therapeutics.

Ongoing research continues to uncover new applications for isoxazole-based compounds in various therapeutic areas. Innovations in synthetic methodologies have enabled the efficient preparation of complex derivatives with tailored properties. Advances in computational chemistry have also facilitated virtual screening efforts aimed at identifying lead compounds for further optimization. These developments underscore the enduring relevance of isoxazole scaffolds in modern drug discovery.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated through preclinical and clinical studies before it can be approved for human use. In vitro toxicity assays are conducted early in the drug development process to identify potential adverse effects associated with candidate molecules like 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester. These studies help determine whether further development is warranted based on safety margins and potential therapeutic benefits.

In conclusion, 5-Isoxazolecarboxylic acid, 3-(4-methylphenyl)-, methyl ester (CAS No. 134378-94-2) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration as an anti-inflammatory agent or anticancer drug. Continued research efforts aimed at optimizing its pharmacological properties will likely yield valuable insights into new therapeutic strategies for treating various diseases.